Cas no 1780525-38-3 (N-(2-methoxy-6-methylphenyl)methylhydroxylamine)

• Product Name: N-(2-methoxy-6-methylphenyl)methylhydroxylamine
• CAS No: 1780525-38-3
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5817478
• PubChem ID: 84765203
• Update Time: 2025-05-23

N-(2-methoxy-6-methylphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-6-methylphenyl)methylhydroxylamine
• EN300-1870717
• 1780525-38-3
• n-[(2-methoxy-6-methylphenyl)methyl]hydroxylamine

• Inchi： 1S/C9H13NO2/c1-7-4-3-5-9(12-2)8(7)6-10-11/h3-5,10-11H,6H2,1-2H3
• InChI Key： MNQAQVZPWHKEGA-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C)=C1CNO

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.5Ų

Additional information on N-(2-methoxy-6-methylphenyl)methylhydroxylamine

Comprehensive Overview of N-(2-methoxy-6-methylphenyl)methylhydroxylamine (CAS No. 1780525-38-3): Properties, Applications, and Research Insights

N-(2-methoxy-6-methylphenyl)methylhydroxylamine (CAS 1780525-38-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This hydroxylamine derivative exhibits a methoxy-substituted aromatic ring, which enhances its reactivity and potential as a building block for drug discovery. Recent studies highlight its role in synthesizing bioactive intermediates, particularly in the development of small-molecule inhibitors targeting enzymatic pathways.

The compound's molecular structure combines a methoxy group at the 2-position and a methyl group at the 6-position of the phenyl ring, offering steric and electronic modulation. Researchers are exploring its utility in click chemistry and bioconjugation, driven by the growing demand for site-specific modifications in biopharmaceuticals. Its CAS number 1780525-38-3 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening libraries.

In the context of green chemistry, N-(2-methoxy-6-methylphenyl)methylhydroxylamine has been investigated for its potential in catalytic reactions with reduced environmental impact. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficiency as a ligand precursor in asymmetric synthesis, aligning with the industry's shift toward sustainable methodologies. This aligns with trending searches like "eco-friendly chemical synthesis" and "catalysis innovations."

Analytical characterization of CAS 1780525-38-3 typically involves NMR spectroscopy and mass spectrometry, with its hydroxylamine moiety showing distinct proton shifts at ~5–6 ppm. Stability studies under varying pH conditions are a common focus, addressing queries such as "how to store hydroxylamine derivatives"—a frequent concern among laboratory technicians. Proper storage in anhydrous environments at –20°C is recommended to prevent degradation.

Beyond pharmaceuticals, this compound is explored in material science for polymer functionalization. Its ability to form stable radicals under controlled conditions makes it valuable for designing self-healing materials—a hot topic in nanotechnology forums. Patent filings from 2022–2023 reveal applications in conductive polymers, correlating with rising searches for "advanced material additives."

Regulatory compliance for N-(2-methoxy-6-methylphenyl)methylhydroxylamine adheres to REACH and OSHA guidelines, with no current restrictions under major chemical inventories. However, researchers must consult SDS documentation for handling protocols, a point emphasized in queries like "safety data for hydroxylamine analogs." Its low ecotoxicity profile, as per recent OECD tests, supports its use in industrial-scale applications.

Future directions include optimizing scalable synthesis routes for CAS 1780525-38-3, with computational models (DFT calculations) aiding in predicting reaction outcomes. This responds to the increasing interest in "AI-driven chemical design"—a top search trend in 2024. Collaborative efforts between academia and industry aim to expand its role in precision medicine and smart materials.